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Compound of Interest

Compound Name: Saframycin C

Cat. No.: B1680728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Saframycin C is a potent antitumor antibiotic belonging to the tetrahydroisoquinoline family of

natural products. It exerts its cytotoxic effects primarily through the inhibition of DNA and RNA

synthesis, making it a valuable tool for cancer research and drug development. Accurate and

consistent preparation of Saframycin C stock solutions is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Saframycin C stock solutions.

Quantitative Data Summary
For ease of use and quick reference, the key quantitative data for Saframycin C is

summarized in the table below.
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Property Value Source

Molecular Formula C₂₉H₃₃N₃O₉ [1]

Molecular Weight 567.58 g/mol [1]

Appearance Yellowish powder

Recommended Solvent Dimethyl sulfoxide (DMSO) [2]

Recommended Stock

Concentration
1-10 mM

Storage of Powder -20°C, protected from light [3]

Storage of Stock Solution
-20°C or -80°C, protected from

light
[3]

Experimental Protocols
Materials

Saframycin C powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile, disposable serological pipettes and pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Protocol for Preparation of a 10 mM Saframycin C Stock
Solution
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Pre-weighing Preparation: Before handling Saframycin C powder, ensure you are wearing

appropriate PPE. All procedures should be performed in a chemical fume hood or a

biological safety cabinet to avoid inhalation of the powder and to maintain sterility.

Weighing Saframycin C: Tare a sterile, amber microcentrifuge tube on a calibrated analytical

balance. Carefully weigh out 1 mg of Saframycin C powder into the tube.

Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of Saframycin C
(MW = 567.58 g/mol ), the required volume of DMSO is calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L) Volume (µL) =

(0.001 g / 567.58 g/mol ) / 0.010 mol/L * 1,000,000 µL/L ≈ 176.2 µL

Dissolving Saframycin C: Using a calibrated micropipette, add 176.2 µL of anhydrous

DMSO to the microcentrifuge tube containing the Saframycin C powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

The solution should be clear and yellow.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, amber

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each aliquot clearly with

the compound name, concentration, date of preparation, and solvent. Store the aliquots at

-20°C or -80°C, protected from light.

Visualizations
Experimental Workflow for Saframycin C Stock Solution
Preparation
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Experimental Workflow
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Caption: Workflow for preparing a 10 mM Saframycin C stock solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1680728?utm_src=pdf-body-img
https://www.benchchem.com/product/b1680728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Signaling Pathway of Saframycin C-Induced
Apoptosis
Saframycin C is known to induce DNA damage, which can trigger a cascade of events leading

to programmed cell death, or apoptosis. While it may not activate all classical DNA damage

repair genes, the resulting cellular stress can initiate the intrinsic apoptotic pathway.
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Caption: Proposed pathway of Saframycin C-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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